Cas no 1100164-97-3 (2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide)

• Product Name: 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide
• CAS No: 1100164-97-3
• MF: C₂₄H₂₁N₃O₂
• MW: 383.442445516586
• CID: 5941075
• PubChem ID: 43071384
• Update Time: 2025-06-08

2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1100164-97-3
• AKOS008634906
• Z385598372
• EN300-26597347
• 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide
• (E)-2-cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-phenylprop-2-enamide

• Inchi： 1S/C24H21N3O2/c1-17-12-19(13-18(2)23(17)29-16-22-10-6-7-11-26-22)14-20(15-25)24(28)27-21-8-4-3-5-9-21/h3-14H,16H2,1-2H3,(H,27,28)/b20-14+
• InChI Key： VFXWJLVFRYZEPF-XSFVSMFZSA-N
• SMILES： O(CC1C=CC=CN=1)C1C(C)=CC(/C=C(\C#N)/C(NC2C=CC=CC=2)=O)=CC=1C

Computed Properties

• Exact Mass: 383.16337692g/mol
• Monoisotopic Mass: 383.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide

Professional Introduction to Compound with CAS No 1100164-97-3 and Product Name: 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide

The compound with the CAS number 1100164-97-3 and the product name 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The intricate arrangement of functional groups, including a cyano group, dimethyl substitution, and a pyridinyl methoxy moiety, contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide in the development of novel therapeutic agents. Its structural features suggest that it may interact with various biological targets, making it a promising candidate for further investigation. The presence of a cyano group enhances its reactivity, while the dimethyl and pyridinyl methoxy substituents contribute to its solubility and bioavailability. These characteristics are critical for optimizing pharmacokinetic profiles and ensuring efficacy in vivo.

In the realm of medicinal chemistry, the synthesis of such complex molecules is a testament to the progress in synthetic methodologies. The preparation of 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide involves multi-step reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the aromatic core. Additionally, protecting group strategies have been employed to ensure regioselectivity during synthesis, highlighting the sophistication of modern organic chemistry.

The biological activity of this compound has been explored in several preclinical studies. Initial screenings have indicated that it exhibits moderate affinity for certain protein targets, which are implicated in various diseases. The pyridinyl methoxy group, in particular, has been shown to modulate receptor binding affinity, suggesting potential therapeutic applications in areas such as inflammation and neurodegeneration. Further research is ongoing to elucidate the precise mechanisms of action and to identify optimal dosing regimens.

One of the most exciting aspects of 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-phenylprop-2-enamide is its versatility in drug design. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to target different disease pathways. For instance, altering the cyano group to an amide or ester derivative could enhance metabolic stability while preserving biological activity. Such modifications are crucial for developing drug candidates that meet stringent pharmaceutical standards.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing valuable insights into its potential therapeutic efficacy. These simulations have helped researchers identify key pharmacophores within the molecule, guiding further optimization efforts. Moreover, computational methods have been used to assess drug-likeness parameters, ensuring that 2-cyano-3-{3,5-dimethyl-4-[pyridin-2-ylmethoxy]phenyl}-N phenylprop 2 enamide meets criteria for successful drug development.

As interest in precision medicine grows, compounds like 1100164 97 3 are becoming increasingly relevant. Their unique structural features allow for targeted interventions at the molecular level, aligning with the principles of personalized therapy. Ongoing clinical trials are evaluating the safety and efficacy of derivatives based on this scaffold, with promising preliminary results. These trials not only demonstrate the potential of 2-cyano 3 {35 dimethyl 4 [(pyridin 22 ylmethoxy] phenyl} N phenylprop 2 enamide but also contribute to our understanding of disease mechanisms.

The synthesis and characterization of this compound also highlight advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming molecular structure and purity. These methods provide detailed insights into reaction mechanisms and byproduct formation, ensuring high-quality materials for subsequent biological testing.

In conclusion,1100164 97 3and its corresponding product name,2 cyano 3 {35 dimethyl 4 [(pyridin 22 ylmethoxy] phenyl} N phenylprop 2 enamide, represent a significant contribution to chemical biology and pharmaceutical research. Their complex structure and diverse functional groups make them valuable tools for drug discovery efforts aimed at treating various diseases. With continued research and development,this compound has the potential to advance therapeutic strategies and improve patient outcomes significantly.